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Compound of Interest

Compound Name: JINJ-46356479

L  Get Quote

Cat. No.: B608229

For research use only. Not for human or veterinary use.

This document provides essential guidance on the proper disposal procedures for INJ-
46356479, a selective and orally bioavailable mGlu2 receptor positive allosteric modulator.
Adherence to these procedures is critical for maintaining laboratory safety and ensuring
environmental compliance.

Chemical and Physical Properties

A summary of the key quantitative data for INJ-46356479 is presented below. This information
is crucial for a comprehensive understanding of the compound's characteristics to inform safe
handling and disposal.

Property Value

CAS Number 1254979-66-2 (free base)

Molecular Formula C22H22F5N5

Molecular Weight 451.45 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage Short term (days to weeks): 0 - 4 °C, dry and

dark. Long term (months to years): -20 °C.
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Disposal Protocol

JNJ-46356479 is intended for research purposes and, while shipped as a non-hazardous
chemical, should be handled and disposed of with the care due to all laboratory chemicals.[1]
The following step-by-step protocol should be followed for the disposal of unused JNJ-
46356479 and its containers.

Step 1: Assess the Waste Stream
e Unused Product: Unwanted or expired JNJ-46356479 should be treated as chemical waste.

o Contaminated Materials: Any materials that have come into contact with INJ-46356479,
such as personal protective equipment (PPE), absorbent pads, and weighing papers, should
be disposed of as contaminated solid waste.

o Empty Containers: Original containers of INJ-46356479 must be properly decontaminated
before disposal.

Step 2: Segregation and Containment

¢ Do not mix INJ-46356479 waste with other chemical waste streams unless compatibility has
been confirmed.

« Store all waste containing JNJ-46356479 in designated, clearly labeled, and sealed
containers.

o Use secondary containment for all liquid waste solutions to prevent spills.[2]
Step 3: Disposal of Unused JNJ-46356479

o Consult Institutional Guidelines: Always prioritize your institution's specific hazardous waste
disposal procedures. Contact your Environmental Health and Safety (EHS) department for
guidance.[2]

o Chemical Waste Pickup: Arrange for the collection of the JNJ-46356479 waste by your
institution's hazardous waste management service.
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e DO NOT dispose of INJ-46356479 down the drain or in the regular trash.[2] Evaporation is
not an acceptable method of disposal.[2]

Step 4: Decontamination of Empty Containers

» Triple Rinse: Thoroughly rinse the empty container with a suitable solvent (e.g., the solvent
used to prepare the stock solution, or another appropriate solvent like ethanol or acetone) a
minimum of three times.

o Collect Rinsate: The first rinse, and for highly toxic compounds, the first three rinses, must be
collected and disposed of as hazardous chemical waste. Given that JINJ-46356479 is a
potent bioactive molecule, it is best practice to collect all rinsate as hazardous waste.

o Deface Label: Before disposing of the decontaminated container, completely remove or
deface the original label to prevent misuse.

o Final Disposal: After decontamination, the container can typically be disposed of in the
regular laboratory glass or plastic recycling, as per your institution's guidelines.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of INJ-
46356479 and associated materials.
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Caption: Disposal workflow for INJ-46356479.
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This guide is intended to provide a framework for the safe disposal of INJ-46356479.
Researchers, scientists, and drug development professionals are reminded to always consult
their local regulations and institutional policies to ensure full compliance and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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